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Compound of Interest

Compound Name: C6 NBD L-threo-ceramide

Cat. No.: B12377703 Get Quote

Essential Safety and Handling Guide for C6 NBD L-
threo-ceramide
For researchers, scientists, and drug development professionals utilizing C6 NBD L-threo-
ceramide, this guide provides critical safety and logistical information to ensure proper

handling, storage, and disposal. Adherence to these protocols is essential for laboratory safety

and maintaining the integrity of your experiments.

Chemical and Physical Properties

Property Value

Molecular Formula C₃₀H₄₉N₅O₆

Molecular Weight 575.74 g/mol

Appearance Dark solid

Solubility Soluble in chloroform or DMSO

Excitation Maximum (λex) 466 nm (in Methanol)

Emission Maximum (λem) 536 nm (in Methanol)
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According to the Safety Data Sheet (SDS) provided by Biotium, C6 NBD L-threo-ceramide is

not classified as a hazardous substance or mixture according to Regulation (EC) No

1272/2008.[1]

Rating System Health Hazard Flammability
Physical
Hazard/Instability

HMIS Classification 0 0 0

NFPA Rating 0 0 0

Personal Protective Equipment (PPE)
While C6 NBD L-threo-ceramide is not classified as hazardous, standard laboratory best

practices for handling chemical compounds should always be followed. The recommended

personal protective equipment is outlined below.

Body Part Recommended Protection Specifications

Eyes
Safety glasses with side-

shields

Conforming to EN166 (EU) or

NIOSH (US) approved

standards.[1]

Hands Chemical-resistant gloves

Inspect gloves prior to use.

Use proper glove removal

technique to avoid skin

contact. Dispose of

contaminated gloves after use.

[1]

Body Laboratory coat
Standard lab coat to protect

skin and clothing.

Respiratory Not generally required

Use in a well-ventilated area. If

needed, use respirators and

components tested and

approved under appropriate

government standards such as

NIOSH (US) or CEN (EU).[1]
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Handling and Storage
Proper handling and storage are crucial for the stability and efficacy of C6 NBD L-threo-
ceramide.

Aspect Procedure

Safe Handling
Avoid inhalation of vapor or mist. Avoid direct

contact with the substance.[1]

Storage Conditions

Store at -20°C. Keep container tightly closed in

a dry and well-ventilated place. Protect from

light.[1][2]

Operational and Disposal Plans
Accidental Release Measures

In the event of a spill, follow these steps to ensure safety and proper cleanup:

Personal Precautions: Avoid breathing vapors, mist, or gas.[1]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[1]

Containment and Cleanup: Contain the spillage and soak up the substance with an inert

absorbent material. Place the material in a suitable, closed container for disposal.[1]

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[1]

Eye Contact Flush eyes with water as a precaution.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[1]

Disposal Plan

Dispose of C6 NBD L-threo-ceramide and any contaminated materials in accordance with

local, state, and federal regulations. Contact a licensed professional waste disposal service to

dispose of this material.

Experimental Workflow
The following diagram illustrates the standard workflow for handling C6 NBD L-threo-
ceramide in a laboratory setting, from receiving to disposal.
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Receiving and Storage
Store at -20°C, protect from light.

Preparation of Stock Solution
Dissolve in Chloroform or DMSO.

Prepare for experiment

Personal Protective Equipment (PPE)
Wear gloves, lab coat, and eye protection.

Prior to handling

Experimental Use
Follow specific experimental protocol.

Proceed with experiment

Spill or Exposure Event

If spill/exposure occurs

Waste Collection
Collect unused material and contaminated supplies.

After experiment

Accidental Release Measures
Contain spill and clean with absorbent material.

In case of spill

First Aid
Follow appropriate first aid procedures.

In case of exposure

Disposal
Dispose of waste according to regulations.

Final step

Click to download full resolution via product page

Caption: Safe Handling Workflow for C6 NBD L-threo-ceramide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling C6 NBD L-
threo-ceramide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377703#personal-protective-equipment-for-
handling-c6-nbd-l-threo-ceramide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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